Cas no 2169566-95-2 (9-ethyl-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane)

• Product Name: 9-ethyl-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane
• CAS No: 2169566-95-2
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5779701
• PubChem ID: 165842201
• Update Time: 2025-06-09

9-ethyl-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-5-oxa-12-azadispiro[2.2.5^{6}.2^{3}]tridecane
• 2169566-95-2
• EN300-1278809
• 9-ethyl-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane

• Inchi： 1S/C13H23NO/c1-2-11-3-5-13(6-4-11)14-9-12(7-8-12)10-15-13/h11,14H,2-10H2,1H3
• InChI Key： LJLWBRABIPJERU-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CCC(CC)CC3)CC2

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-ethyl-5-oxa-12-azadispiro2.2.5^{6}.2^{3}tridecane

Introduction to 9-ethyl-5-oxa-12-azadispiro2.2.5⁶.2³tridecane (CAS No. 2169566-95-2)

9-ethyl-5-oxa-12-azadispiro2.2.5⁶.2³tridecane, identified by the CAS number 2169566-95-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural framework and potential biological activities. This spirocyclic compound features a distinct arrangement of oxygen and nitrogen atoms, which contributes to its distinctive chemical properties and makes it a subject of interest for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 9-ethyl-5-oxa-12-azadispiro2.2.5⁶.2³tridecane consists of two interconnected rings: a five-membered oxygen-containing ring and a larger tridecane backbone with an azacyclohexane moiety. This spirocyclic arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of both oxygen and nitrogen heteroatoms also suggests potential interactions with biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The unique conformational constraints imposed by the spirocyclic core can lead to more stable and potent interactions with proteins and enzymes. For instance, studies have shown that spirocyclic molecules can adopt specific orientations that optimize their interaction with target sites, potentially leading to improved pharmacological outcomes.

The synthesis of 9-ethyl-5-oxa-12-azadispiro2.2.5⁶.2³tridecane represents a significant challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have been instrumental in facilitating the synthesis of complex spirocyclic frameworks. These methods allow chemists to manipulate the molecular architecture with high fidelity, enabling the exploration of novel derivatives with tailored properties.

The potential biological activities of 9-ethyl-5-oxa-12-azadispiro2.2.5⁶.2³tridecane have not yet been fully elucidated, but preliminary studies suggest that it may exhibit interesting pharmacological effects. The compound's unique structural features, including the spirocyclic core and the presence of both oxygen and nitrogen heteroatoms, make it a versatile scaffold for drug design. Researchers are exploring its potential as a lead compound for various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial agents.

The use of computational modeling has been invaluable in understanding the interactions between 9-ethyl-5-oxa-12-azadispiro2.2.5⁶.2³tridecane and biological targets. Molecular dynamics simulations and docking studies can provide insights into how the compound binds to proteins and enzymes, helping researchers optimize its structure for improved efficacy and selectivity. These computational approaches are complemented by experimental validation, where synthesized derivatives are tested for their biological activity in vitro and in vivo.

The pharmaceutical industry is increasingly recognizing the value of spirocyclic compounds in drug development due to their unique properties. Companies are investing in research programs aimed at identifying new spirocyclic scaffolds with therapeutic potential. 9-Ethyl-5-oxya12 azadispiro 22 56 62 3 tridecane is one such compound that has attracted attention for its structural novelty and potential biological activities.

The future of research on 9-Ethyl 5-Oxa 12-Azadispiro 22 56 62 3 Tridecan e (CAS No:216956695 2) looks promising, with ongoing studies aimed at uncovering its full pharmacological profile. As synthetic chemistry continues to evolve, new methods will likely emerge that make it easier to access complex spirocyclic structures like this one, further expanding the library of potential drug candidates.

In conclusion,9-Ethyl 5-Oxa 12-Azadispiro 22 56 62 3 Tridecan e (CAS No:216956695 2) represents an exciting area of research within medicinal chemistry Its unique structural features make it a compelling candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.